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Compound of Interest

Compound Name: Alstolenine

Cat. No.: B15592823 Get Quote

For immediate release: This technical guide provides a comprehensive overview of the

spectroscopic data for Alstonine, a pentacyclic indole alkaloid of significant interest in

pharmaceutical research. This document is intended for researchers, scientists, and drug

development professionals, offering a centralized resource for Alstonine's nuclear magnetic

resonance (NMR), mass spectrometry (MS), and infrared (IR) data, alongside detailed

experimental methodologies.

Introduction
Alstonine is an indole alkaloid with the chemical formula C₂₁H₂₀N₂O₃. It has been isolated from

various plant species, including those of the Alstonia and Rauwolfia genera.[1] Recognized for

its potential antipsychotic and anxiolytic properties, a thorough understanding of its structural

and chemical characteristics is crucial for ongoing research and development.[1][2] This guide

synthesizes the available spectroscopic data to facilitate its identification, characterization, and

further investigation.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry is a key technique for the identification and structural

elucidation of Alstonine.

Table 1: Mass Spectrometry Data for Alstonine
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Parameter Value Source

Molecular Formula C₂₁H₂₀N₂O₃ PubChem

Molecular Weight 348.4 g/mol PubChem

Monoisotopic Mass 348.14739 Da PubChem

Measured M+ m/z 336

Note: The discrepancy between the molecular weight and the measured M+ at m/z 336 may be

due to fragmentation or the specific ionization method used in the cited historical study.

Experimental Protocol: Mass Spectrometry
A common method for the analysis of Alstonine is Ultra-High-Performance Liquid

Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC/qTOF-

MS).

Isolation: Pure Alstonine hydrochloride can be isolated from plant material (e.g., the fruit rind

of Picralima nitida) using techniques like pH-zone-refining counter-current chromatography.

Instrumentation: An Agilent 1290 Infinity UHPLC system coupled to a 6530 Accurate-Mass

Q-TOF mass spectrometer with a Jet Stream electrospray ionization source is a suitable

setup.

Chromatographic Separation:

Column: A Zorbax Eclipse Plus C18 column (2.1 × 100 mm, 1.8 µm).

Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1%

formic acid.

Flow Rate: 0.4 mL/min.

Column Temperature: 35°C.

Mass Spectrometry Parameters:
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Ionization Mode: Positive ESI.

Drying Gas (N₂): Flow rate of 10 L/min at 350°C.

Nebulizer Pressure: 45 psi.

Sheath Gas: Flow rate of 11 L/min at 350°C.

Capillary Voltage: 3500 V.

Fragmentor Voltage: 120 V.

Skimmer Voltage: 65 V.

Mass Range: m/z 100–1700.

Acquisition Rate: 1.5 spectra/s.

Reference Masses: Purine (C₅H₄N₄) at m/z 121.050873 and HP-0921 (hexakis(1H,1H,3H-

tetrafluoropropoxy)phosphazene) at m/z 922.009798 for mass correction.

Infrared (IR) Spectroscopy Data
Infrared spectroscopy provides valuable information about the functional groups present in the

Alstonine molecule.

Table 2: Infrared (IR) Spectroscopy Data for Alstonine

Wavenumber (cm⁻¹) Assignment Source

1660
C=O stretch (ester) / C=C

stretch (enol ether)

1621
C=C stretch (indole ring) / C=N

stretch

Experimental Protocol: Infrared (IR) Spectroscopy
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While specific parameters for the cited data are not detailed, a standard method for obtaining

the IR spectrum of a solid sample like Alstonine is the Potassium Bromide (KBr) disc technique.

Sample Preparation: 1-2 mg of the dried Alstonine sample is finely ground with

approximately 100 mg of spectroscopic grade KBr in an agate mortar.

Disc Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic press.

Data Acquisition: The KBr disc is placed in the sample holder of an FT-IR spectrometer. The

spectrum is typically recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Multiple

scans (e.g., 16) are accumulated to improve the signal-to-noise ratio. A background

spectrum of a pure KBr disc is recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure of

Alstonine. While complete tabulated data is not readily available in the reviewed literature,

spectral images have been published.

¹H NMR Data
The ¹H NMR spectrum of an Alstonine standard has been recorded in deuterated methanol

(MeOH-d3). The spectrum shows characteristic signals in both the aromatic (approx. 7.0-8.0

ppm) and aliphatic (approx. 1.5-5.0 ppm) regions.[3]

Table 3: ¹H NMR Spectroscopic Data for Alstonine

Chemical Shift (δ
ppm)

Multiplicity
Assignment
(Tentative)

Source

Data not available in

tabulated format in the

reviewed literature.

¹³C NMR Data
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The complete assignment of the ¹³C NMR spectrum for Alstonine is essential for unambiguous

structure confirmation.

Table 4: ¹³C NMR Spectroscopic Data for Alstonine

Chemical Shift (δ ppm) Assignment (Tentative) Source

Data not available in tabulated

format in the reviewed

literature.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: The Alstonine sample is dissolved in a suitable deuterated solvent,

such as methanol-d3 (CD₃OD).

Instrumentation: Data is acquired on a high-field NMR spectrometer (e.g., 400 MHz or

higher).

Data Acquisition: Standard 1D proton and carbon spectra are acquired. For full structural

assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation) are necessary.

Workflow for Spectroscopic Analysis of Alstonine
The following diagram illustrates a typical workflow for the isolation and spectroscopic

characterization of Alstonine from a plant source.
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Caption: Workflow for Alstonine Isolation and Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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